Cas no 93805-08-4 (Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate)
93805-08-4 structure
Product Name:Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate
CAS No:93805-08-4
MF:C16H24N2O8S
MW:404.435363769531
CID:809334
PubChem ID:44150247
Update Time:2025-04-19
Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate Chemical and Physical Properties
Names and Identifiers
-
- Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate
- 2-hydroxyethyl-(4-hydroxyphenyl)azanium,sulfate
- bis[(2-hydroxyethyl)(4-hydroxyphenyl)ammonium] sulphate
- 93805-08-4
- NS00091881
- EINECS 298-489-0
-
- Inchi: 1S/2C8H11NO2.H2O4S/c2*10-6-5-9-7-1-3-8(11)4-2-7;1-5(2,3)4/h2*1-4,9-11H,5-6H2;(H2,1,2,3,4)
- InChI Key: NHRASMKGFSHAOT-UHFFFAOYSA-N
- SMILES: S(=O)(=O)([O-])[O-].OCC[NH2+]C1C=CC(=CC=1)O.OCC[NH2+]C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 404.125
- Monoisotopic Mass: 404.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 163
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 203A^2
Experimental Properties
- Boiling Point: 786.6°Cat760mmHg
- Flash Point: 429.5°C
Bis((2-hydroxyethyl)(4-hydroxyphenyl)ammonium) sulphate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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